4-(4-Bromophenyl)-4-fluoro-1-methylpiperidine

• Molecular Formula: C12H15BrFN
• Molecular Weight: 272.16 g/mol
• IUPAC Name: 4-(4-bromophenyl)-4-fluoro-1-methylpiperidine
• InChI: InChI=1S/C12H15BrFN/c1-15-8-6-12(14,7-9-15)10-2-4-11(13)5-3-10/h2-5H,6-9H2,1H3
• InChI Key: DYPSVXOHODYAKW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)(C2=CC=C(C=C2)Br)F

Description

4-(4-Bromophenyl)-4-fluoro-1-methylpiperidine is a useful research compound. Its molecular formula is C12H15BrFN and its molecular weight is 272.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of DAST (0.50 g, 3.8 mmol) in CH2Cl2 was added a solution of 4-(4-bromophenyl)-1-methylpiperidin-4-ol (0.507 g, 1.88 mmol) in CH2Cl2 at −78° C. The resulting mixture was warmed to rt over a period of 3 h. The reaction was then allowed to cool to 0° C. and quenched with saturated NaHCO3. The resulting mixture was extracted with CH2Cl2 and the combined organic extracts were dried over MgSO4 and concentrated to give a yellow oil. The crude product was purified by silica gel chromatography (95:5 EtOAc/NH3 to 10:8:2 CH2Cl2/MeOH/NH3) to yield an inseparable mixture of the title compound and 4-(4-bromophenyl)-1-methyl-1,2,3,6-tetrahydropyridine (280 mg, used without further purification).